Cas no 89423-13-2 (1H-Isoindole-1,3(2H)-dione, 2-nonadecyl-)

89423-13-2 structure
Product name:1H-Isoindole-1,3(2H)-dione, 2-nonadecyl-
1H-Isoindole-1,3(2H)-dione, 2-nonadecyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindole-1,3(2H)-dione, 2-nonadecyl-
- 2-nonadecylisoindole-1,3-dione
- 2-Nonadecyl-1H-isoindole-1,3(2H)-dione
- 89423-13-2
- DTXSID60753626
-
- Inchi: InChI=1S/C27H43NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-23-28-26(29)24-21-18-19-22-25(24)27(28)30/h18-19,21-22H,2-17,20,23H2,1H3
- InChI Key: QGUQYPMQFQLNOY-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCCCCCCCCN1C(=O)C2=CC=CC=C2C1=O
Computed Properties
- Exact Mass: 413.329379614g/mol
- Monoisotopic Mass: 413.329379614g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 30
- Rotatable Bond Count: 18
- Complexity: 452
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.9
- Topological Polar Surface Area: 37.4Ų
1H-Isoindole-1,3(2H)-dione, 2-nonadecyl- Related Literature
-
Dongnv Jin,Gaojie Jiao,Wenfeng Ren,Jinghui Zhou,Runcang Sun J. Mater. Chem. C, 2021,9, 16450-16458
-
Kyungsoo Oh,Jian-Yuan Li,Jinhyang Ryu Org. Biomol. Chem., 2010,8, 3015-3024
-
Jianjun Wang,Heng-Ying Xiong,Emilie Petit,Laëtitia Bailly,Xavier Pannecoucke,Tatiana Besset Chem. Commun., 2019,55, 8784-8787
-
Shuaimin Lu,Di Wu,Zhengxian Lv,Zilin Chen,Lu Chen,Guang Chen,Lian Xia,Jinmao You,Yongning Wu RSC Adv., 2016,6, 103169-103177
-
Xiaoyan Xu,Jun Zhang,Hongguang Xia Org. Biomol. Chem., 2018,16, 1227-1241
89423-13-2 (1H-Isoindole-1,3(2H)-dione, 2-nonadecyl-) Related Products
- 5022-29-7(N-ethylphthalimide)
- 2142-01-0(2-benzyl-2,3-dihydro-1H-isoindole-1,3-dione)
- 10108-61-9(2-(sec-Butyl)isoindoline-1,3-dione)
- 550-44-7(2-Methylisoindole-1,3-dione)
- 1515-72-6(N-Butylphthalimide)
- 883-44-3(2-(3-hydroxypropyl)-2,3-dihydro-1H-isoindole-1,3-dione)
- 1971-49-9(N-Acetylphthalimide)
- 304-17-6(N-Isopropylphthalimide)
- 2436-29-5(3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanal)
- 905587-43-1(1-(5-Fluoropyrimidin-2-yl)ethanol)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
CN Supplier
Bulk

Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
CN Supplier
Reagent

Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
